3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide

• IUPAC Name: 3,4-difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C17H13F2NO3S/c18-11-4-3-10(8-12(11)19)17(22)20-9-13(21)15-5-6-16(24-15)14-2-1-7-23-14/h1-8,13,21H,9H2,(H,20,22)
• InChI Key: ICTPUDXALDHJLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(S2)C(CNC(=O)C3=CC(=C(C=C3)F)F)O
• Molecular Formula: C17H13F2NO3S
• Molecular Weight: 349.4 g/mol

Description

3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a specific enzyme, which makes it an important tool for studying the biochemical and physiological effects of this enzyme.

Mechanism of Action

The mechanism of action of 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide involves the inhibition of PDE4. PDE4 is responsible for the breakdown of cyclic AMP (cAMP), which is an important signaling molecule in many physiological processes. By inhibiting PDE4, the levels of cAMP are increased, leading to changes in cellular signaling and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide are diverse and depend on the specific physiological process being studied. Some of the effects observed in research studies include the reduction of inflammation, the improvement of memory formation, and the modulation of immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide in lab experiments include its potency and specificity for PDE4 inhibition. This makes it an ideal tool for studying the effects of PDE4 on various physiological processes. However, the limitations of using this compound include its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for research involving 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide. One direction is the development of more potent and selective inhibitors of PDE4 for use in research and potential therapeutic applications. Another direction is the exploration of the effects of PDE4 inhibition on other physiological processes, such as metabolism and circadian rhythms. Finally, there is a need for further research into the potential toxicity and safety of this compound in humans.

Synthesis Methods

The synthesis method for 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide involves several steps. The first step is the synthesis of 5-(furan-2-yl)thiophene-2-carboxylic acid, which is then reacted with 2-bromoethanol to form 2-(2-hydroxyethyl)-5-(furan-2-yl)thiophene. This compound is then reacted with 3,4-difluorobenzoyl chloride to form the final product, 3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide.

Scientific Research Applications

3,4-Difluoro-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide has several scientific research applications. It is commonly used as a tool to study the biochemical and physiological effects of a specific enzyme, known as PDE4. PDE4 is involved in a wide range of physiological processes, including inflammation, immune response, and memory formation. By inhibiting PDE4, researchers can study the effects of this enzyme on these processes.